methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate

• IUPAC Name: methyl 2-[3-[(3,5-dimethoxybenzoyl)amino]phenoxy]acetate
• InChI: InChI=1S/C18H19NO6/c1-22-15-7-12(8-16(10-15)23-2)18(21)19-13-5-4-6-14(9-13)25-11-17(20)24-3/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: WRTZXNTVPLSSMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC(=CC=C2)OCC(=O)OC)OC
• Molecular Formula: C18H19NO6
• Molecular Weight: 345.3 g/mol
• Solubility: 49.6 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate, also known as DMAPA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMAPA belongs to the class of compounds known as phenoxyacetates, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways. methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the migration of immune cells to sites of inflammation. Additionally, methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has been shown to exhibit anti-microbial activity against a range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

Methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has several advantages for lab experiments, including its high purity and stability, ease of synthesis, and low toxicity. However, methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate also has some limitations, including its limited solubility in aqueous solutions and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the study of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate. One area of research is the development of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate-based drug delivery systems for targeted therapy. Another area of research is the investigation of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate as a fluorescent probe for imaging biological systems. Additionally, further studies are needed to elucidate the mechanism of action of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate and its potential as a therapeutic agent in various diseases.
Conclusion:
In conclusion, methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial activities, as well as its potential as a drug delivery agent and fluorescent probe. While further research is needed to fully understand the mechanism of action of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate and its potential as a therapeutic agent, its unique properties make it a promising candidate for future research.

Synthesis Methods

Methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate can be synthesized using a multi-step process that involves the reaction of 3,5-dimethoxybenzoic acid with 4-aminophenol and subsequent esterification with chloromethyl acetate. The final product is obtained through the reaction of the resulting intermediate with methyl iodide. This synthesis method has been optimized to obtain high yields of methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate with high purity.

Scientific Research Applications

Methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has been extensively studied for its potential as a therapeutic agent in various diseases. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has also been investigated for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier and target specific cells. Additionally, methyl {3-[(3,5-dimethoxybenzoyl)amino]phenoxy}acetate has been studied for its potential as a fluorescent probe for imaging biological systems.